Cas no 388624-08-6 (Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]-)
![Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]- structure](https://www.kuujia.com/scimg/cas/388624-08-6x500.png)
388624-08-6 structure
Product name:Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]-
CAS No:388624-08-6
MF:C26H30FNS
MW:407.586509227753
CID:1492641
Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]-
- Benzene, 2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]-
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- Inchi: 1S/C26H30FNS/c1-2-3-4-5-20-8-13-23(14-9-20)24-15-10-21(11-16-24)6-7-22-12-17-26(28-19-29)25(27)18-22/h6-7,10-12,15-18,20,23H,2-5,8-9,13-14H2,1H3/b7-6+/t20-,23-
- InChI Key: OJXGLSCYMABNIK-WAEJSSMRSA-N
- SMILES: C1(N=C=S)=CC=C(/C=C/C2=CC=C([C@@H]3CC[C@@H](CCCCC)CC3)C=C2)C=C1F
Computed Properties
- Exact Mass: 407.2085
Experimental Properties
- Density: 1.07±0.1 g/cm3(Predicted)
- Boiling Point: 534.1±49.0 °C(Predicted)
- PSA: 12.36
Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]- Related Literature
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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